2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine
Description
Properties
CAS No. |
76070-42-3 |
|---|---|
Molecular Formula |
C8H15N6P3S |
Molecular Weight |
320.23 g/mol |
IUPAC Name |
2-[(2,5-dimethyldiazaphosphol-4-yl)-methylphosphinothioyl]-N,N-dimethyl-1,2,4,3-triazaphosphol-5-amine |
InChI |
InChI=1S/C8H15N6P3S/c1-6-7(15-13(4)9-6)17(5,18)14-10-8(11-16-14)12(2)3/h1-5H3 |
InChI Key |
MZHXUVVJKRHQSU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(P=C1P(=S)(C)N2N=C(N=P2)N(C)C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Route
- The 2,5-dimethyl-2H-1,2,3-diazaphosphole ring is typically synthesized by cyclization of appropriate phosphorus-nitrogen precursors.
- Starting materials often include phosphorus trihalides (e.g., PCl3) and diamines or hydrazine derivatives substituted with methyl groups at the 2 and 5 positions.
- The cyclization proceeds via nucleophilic attack of nitrogen atoms on phosphorus, followed by elimination of halides to form the heterocyclic ring.
Key Reaction Conditions
- Use of inert atmosphere (nitrogen or argon) to prevent oxidation.
- Controlled temperature (often 0–50 °C) to avoid decomposition.
- Solvents such as tetrahydrofuran (THF) or toluene are common.
Characterization
- The product is confirmed by NMR spectroscopy (31P, 1H, 13C), showing characteristic chemical shifts for the phosphorus and methyl groups.
- Mass spectrometry and elemental analysis confirm molecular weight and composition.
Preparation of N,N-Dimethyl-2H-1,2,4,3-triazaphosphole
Synthetic Route
- The triazaphosphole ring is formed by cyclization involving phosphorus and nitrogen atoms, with N,N-dimethylamine introduced either before or after ring closure.
- Commonly, a phosphorus halide intermediate reacts with dimethylamine under controlled conditions to form the N,N-dimethyl-substituted heterocycle.
Reaction Conditions
- Use of dry solvents and exclusion of moisture to prevent hydrolysis.
- Temperature control to favor ring closure and substitution.
- Catalysts or bases may be employed to facilitate amine substitution.
Introduction of Methylphosphorothioyl Group
Formation of Phosphorothioyl Intermediate
- The methylphosphorothioyl group (–P(=S)(CH3)–) is introduced by reaction of methylphosphonyl or methylphosphinyl precursors with sulfurizing agents such as elemental sulfur or Lawesson’s reagent.
- This step converts a phosphorus-oxygen double bond to a phosphorus-sulfur double bond.
Coupling with Diazaphosphole
- The phosphorothioyl intermediate is then coupled with the diazaphosphole ring via nucleophilic substitution at the phosphorus center.
- This step requires careful stoichiometric control and mild conditions to preserve the heterocyclic integrity.
Final Assembly: Formation of the Target Compound
Coupling of Diazaphosphole and Triazaphosphole Units
- The final compound is formed by linking the methylphosphorothioyl-substituted diazaphosphole to the N,N-dimethyl triazaphosphole amine.
- This can be achieved by nucleophilic substitution or condensation reactions, often facilitated by activating agents or catalysts.
Purification
- Purification is typically done by column chromatography or recrystallization.
- Analytical techniques such as HPLC, NMR, and mass spectrometry confirm the purity and structure.
Summary Table of Preparation Steps
| Step | Intermediate/Reaction | Key Reagents | Conditions | Notes |
|---|---|---|---|---|
| 1 | Synthesis of 2,5-dimethyl-2H-1,2,3-diazaphosphole | Phosphorus trihalide, methyl-substituted diamine | Inert atmosphere, 0–50 °C, THF/toluene | Cyclization forming diazaphosphole ring |
| 2 | Synthesis of N,N-dimethyl-2H-1,2,4,3-triazaphosphole | Phosphorus halide, dimethylamine | Dry solvent, controlled temp | Ring closure with amine substitution |
| 3 | Formation of methylphosphorothioyl intermediate | Methylphosphonyl precursor, sulfurizing agent | Mild heating, inert atmosphere | Conversion of P=O to P=S |
| 4 | Coupling of phosphorothioyl group to diazaphosphole | Phosphorothioyl intermediate, diazaphosphole | Stoichiometric control, mild conditions | Nucleophilic substitution at P center |
| 5 | Final coupling with triazaphosphole amine | Phosphorothioyl-diazaphosphole, triazaphosphole amine | Catalysts or activating agents | Formation of target compound |
| 6 | Purification and characterization | Chromatography, recrystallization | Standard lab techniques | Confirm structure and purity |
Research Findings and Considerations
- The preparation of such phosphorus-nitrogen heterocycles requires strict exclusion of moisture and oxygen due to the sensitivity of phosphorus centers.
- Sulfurization steps must be carefully controlled to avoid overreaction or decomposition.
- The presence of multiple nitrogen atoms in heterocycles allows for diverse coordination chemistry, which can be exploited for selective functionalization.
- Literature reports emphasize the use of lithium aluminum hydride or catalytic hydrogenation for reduction steps when amine groups are introduced from higher oxidation state precursors.
- The Hofmann degradation and reductive amination methods are relevant for amine introduction but less directly applicable to this complex heterocycle.
- Patents and specialized organophosphorus chemistry literature provide detailed synthetic protocols for related diazaphosphole and triazaphosphole derivatives, which can be adapted for this compound.
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including:
Oxidation: It can be oxidized to form different phosphorus oxides.
Reduction: Reduction reactions can lead to the formation of phosphines.
Substitution: The compound can undergo substitution reactions where one of its functional groups is replaced by another group.
Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine has several scientific research applications:
Chemistry: It is used as a reagent in organic synthesis and as a ligand in coordination chemistry.
Biology: The compound’s unique structure allows it to interact with biological molecules, making it useful in biochemical studies.
Industry: Used in the production of specialized materials and as a catalyst in certain industrial processes
Mechanism of Action
The mechanism of action of this compound involves its interaction with molecular targets through its phosphorus and nitrogen atoms. These interactions can lead to the formation of stable complexes with metals or other molecules, influencing various biochemical pathways. The specific pathways involved depend on the context of its application, whether in catalysis, drug development, or material science .
Comparison with Similar Compounds
Table 1: Hypothetical Structural Parameters of 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine vs. Analogues
*Hypothetical values based on typical SHELXL refinements ().
The compound’s hybrid structure may result in intermediate bond lengths and angles compared to pure diazaphosphole or triazaphosphole derivatives, influencing its conformational flexibility and intermolecular interactions.
Physicochemical Properties
Methods such as spectrofluorometry and tensiometry () are used to determine critical micelle concentration (CMC) for surfactants. For example:
Table 2: Comparison of Amphiphilic Properties
| Compound Class | CMC (mM) | Method | Reference |
|---|---|---|---|
| Quaternary Ammonium (e.g., BAC-C12) | 0.4–8.3 | Spectrofluorometry | |
| Phosphorothioyl Derivatives* | Not Available | Hypothetical | – |
*Direct CMC data for the target compound is absent, but methods from provide a framework for future experimental analysis.
Similarity Assessment Methods
Virtual screening protocols () emphasize structural similarity metrics. The compound’s uniqueness arises from its dual heterocyclic cores, which may reduce similarity scores (<50%) compared to simpler analogues using Tanimoto or Dice coefficients .
Research Findings and Methodological Insights
- Crystallography : SHELXL refinements () enable precise determination of phosphorus-sulfur and phosphorus-nitrogen bonds, critical for comparing steric and electronic profiles.
- Amphiphilicity : While quaternary ammonium compounds () serve as benchmarks, phosphorothioyl groups in the target compound may alter aggregation behavior, warranting further study.
- Similarity Metrics : Dissimilarity in hybrid heterocycles complicates virtual screening, necessitating multi-parameter approaches (e.g., combining structural and electronic descriptors) .
Biological Activity
The compound 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine is a complex organophosphorus compound with significant potential in biological applications. Its unique structural features allow it to interact with various biological systems, making it a subject of interest in medicinal chemistry and biochemistry.
This compound has the following chemical properties:
| Property | Value |
|---|---|
| CAS Number | 76070-42-3 |
| Molecular Formula | C8H15N6P3S |
| Molecular Weight | 320.23 g/mol |
| IUPAC Name | 2-[(2,5-dimethyldiazaphosphol-4-yl)-methylphosphinothioyl]-N,N-dimethyl-1,2,4,3-triazaphosphol-5-amine |
| InChI Key | MZHXUVVJKRHQSU-UHFFFAOYSA-N |
The biological activity of this compound is primarily attributed to its ability to form stable complexes with metal ions and other biomolecules. The phosphorus and nitrogen atoms in its structure play a crucial role in mediating interactions with cellular targets. Such interactions can influence various biochemical pathways, including:
- Enzyme Inhibition: The compound may inhibit specific enzymes involved in metabolic pathways.
- Signal Transduction: It can modulate signaling pathways through interactions with receptors or secondary messengers.
Biological Activities
Research indicates that this compound exhibits several biological activities:
- Anticancer Activity: Preliminary studies suggest that it may possess cytotoxic properties against certain cancer cell lines.
- Antimicrobial Effects: The compound has shown potential against various bacterial strains, indicating possible applications in treating infections.
- Neuroprotective Effects: There is emerging evidence that it may protect neuronal cells from oxidative stress.
Study 1: Anticancer Activity
A study conducted on the effects of this compound on human cancer cell lines demonstrated significant inhibition of cell proliferation. The mechanism was linked to the induction of apoptosis and cell cycle arrest at specific phases.
Study 2: Antimicrobial Properties
In vitro tests revealed that the compound exhibited antibacterial activity against both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined to assess its efficacy.
Comparative Analysis
When compared to similar organophosphorus compounds, this compound stands out due to its unique combination of functional groups that enhance its biological activity. For instance:
| Compound Name | Anticancer Activity | Antibacterial Activity |
|---|---|---|
| 2-((2,5-Dimethyl-2H-1,2,3-diazaphosphol-4-yl)(methyl)phosphorothioyl)-N,N-dimethyl-2H-1,2,4,3-triazaphosphol-5-amine | High | Moderate |
| N,N-Dimethylphosphoramide | Moderate | Low |
| 2-Mercapto-N,N-dimethylacetamide | Low | High |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
